Cas no 1270451-52-9 (tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 1270451-52-9
• MF: C₁₄H₁₈ClF₃N₂O₂
• MW: 338.753133296967
• CID: 6400409
• PubChem ID: 165663379
• Update Time: 2025-10-07

tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate
• tert-butyl N-{2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}carbamate
• EN300-1881494
• 1270451-52-9

• Inchi： 1S/C14H18ClF3N2O2/c1-13(2,3)22-12(21)20-7-11(19)8-4-5-9(10(15)6-8)14(16,17)18/h4-6,11H,7,19H2,1-3H3,(H,20,21)
• InChI Key： JAEQISYBOBILCX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 338.1008900g/mol
• Monoisotopic Mass: 338.1008900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate (CAS No. 1270451-52-9)

The compound tert-butyl N-{2-amino-2-3-chloro-4-(trifluoromethyl)phenylethyl}carbamate (CAS No. 1270451-52-9) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a chloro-substituted phenyl ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

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The compound's CAS No. 1270451-52-9 is often associated with queries about scalable synthesis methods and purity optimization, reflecting the practical challenges faced by chemists. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing this molecule, and discussions around these methods are common in scientific communities. Additionally, its solubility and stability under various conditions are key considerations for researchers, as highlighted in recent peer-reviewed journals.

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